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Compound of Interest |

8-Hydroxyquinoline-3-carboxylic
Compound Name:

acid
CAS No.: 911109-16-5
Cat. No.: B3030472

Get Quote

\ J

8-Hydroxyquinoline-3-carboxylic acid (CAS: 911109-16-5) is a critical organic building block
utilized extensively in drug discovery. Its biologically active pharmacophore—the 8-
hydroxyquinoline scaffold—makes it highly valuable in the synthesis of antiviral therapeutics,
notably in targeting the NSP14/NSP10 RNA repair complex in pan-coronavirus research .
However, the very properties that make it biologically active also present specific handling
challenges in the laboratory.

As a Senior Application Scientist, my goal is to ensure you treat this compound not just as a
standard reagent, but as a potent chemical entity. This guide provides drug development
professionals with a self-validating system for safe handling, rigorous personal protective
equipment (PPE) protocols, and compliant disposal methodologies.

Hazard Identification & Physicochemical Risk
Profile

Understanding the causality behind safety protocols requires a clear assessment of the
chemical's hazards. As a crystalline solid, its primary risks stem from dust inhalation and

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3030472#bc-rfq
https://www.benchchem.com/product/b3030472/docs?utm_src=pdf-body#comprehensive-safety-and-operational-guide-handling-8-hydroxyquinoline-3-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

mucosal contact. The following table summarizes the quantitative and qualitative hazard data
derived from standard Safety Data Sheets .

Table 1: GHS Hazard Profile for 8-Hydroxyquinoline-3-carboxylic Acid
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Hazard Class

GHS Code

Statement

Mechanistic
Causality &
Operational Impact

Acute Toxicity (Oral)

H302

Harmful if swallowed

The quinoline scaffold
can interact with
cellular targets;
mandates strict
prohibition of
food/drink and
requires thorough
handwashing post-

operation.

Skin Irritation

H315

Causes skin irritation

Lipophilic properties
allow partial
penetration of the
stratum corneum;
requires impermeable
barrier protection

(nitrile).

Eye Irritation

H319

Causes serious eye

irritation

The acidic functional
group (carboxylic
acid) lowers local pH
upon contact with the
tear film, causing
acute corneal

inflammation.

STOT (Single

Exposure)

H335

May cause respiratory

irritation

Fine particulate dust
can deposit in the
upper respiratory
tract; mandates
handling exclusively in
a controlled airflow

environment.
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Personal Protective Equipment (PPE) Matrix
Do not merely wear PPE; understand why each layer is deployed. The following matrix is
designed to counter the specific H-statements associated with this compound .

o Respiratory Protection (Countering H335):

o Requirement: Handle exclusively inside a certified Class Il Type A2 Biological Safety
Cabinet or a Chemical Fume Hood with a face velocity of 80-100 FPM.

o Causality: The aerodynamic diameter of milled chemical powders allows them to remain
suspended in ambient air. The fume hood provides a negative pressure barrier, preventing
inhalation of irritating particulates. If a hood is temporarily unavailable (e.g., during bulk
transport of a compromised container), an N95 or P100 particulate respirator is mandatory.

» Hand Protection (Countering H315):

o Requirement: Double-gloving with nitrile gloves (minimum 0.11 mm thickness for the inner
glove, 0.14 mm for the outer).

o Causality: Nitrile provides excellent resistance to weak organic acids. Double-gloving
ensures that if the outer glove is contaminated with static-charged powder during
weighing, it can be safely doffed without exposing the skin, preventing transdermal
irritation.

o Eye & Face Protection (Countering H319):
o Requirement: ANSI Z87.1-compliant, snug-fitting chemical safety goggles.

o Causality: Standard safety glasses with side shields are insufficient against airborne dust.
Goggles create a complete seal against the face, protecting the mucosal tear film from the
acidic dust.

» Body Protection:

o Requirement: Flame-retardant, knee-length laboratory coat with knit cuffs, fully buttoned.
Closed-toe, non-porous shoes.
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Operational Workflows: Step-by-Step Handling

Every protocol must be a self-validating system. The following workflow ensures containment

from the moment the vial is opened to the completion of the assay preparation.

Step 1: Pre-Weighing Preparation

Validate Containment: Verify the calibration date and airflow monitor of the chemical fume
hood. Ensure the sash is positioned at the correct operational height.

Clear Workspace: Remove incompatible materials (strong oxidizing agents, strong bases)
from the hood to prevent unintended cross-reactivity.

Static Mitigation: Place an anti-static weighing boat on the analytical balance. Causality: Anti-
static boats prevent the fine powder of 8-Hydroxyquinoline-3-carboxylic acid from
repelling and aerosolizing due to static charge buildup, which is common in dry laboratory
environments.

Step 2: Transfer and Weighing

Don all required PPE as outlined in the matrix.

Open the chemical vial slowly inside the hood to allow any internal pressure differential to
equilibrate without ejecting powder.

Use a grounded, stainless-steel micro-spatula to transfer the solid.

Cap the source vial immediately after the desired mass is obtained to minimize exposure
time.

Step 3: Solubilization

Transfer the solid to a designated volumetric flask or assay tube.

Add the appropriate solvent. For biological assays, DMSO is standard; for aqueous
applications, use a mild aqueous base (e.g.,

) to deprotonate the carboxylic acid and increase aqueous solubility.
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» Self-Validation Check: Visually confirm the vessel is hermetically sealed before vortexing or
sonicating. This prevents the aerosolization of the dissolved compound, which can easily
bypass standard respiratory defenses.

Spill Response & Waste Disposal Plan

Environmental persistence of quinoline derivatives requires strict adherence to disposal
protocols .

Spill Response Protocol:

 [solate: Evacuate personnel from the immediate vicinity if the spill occurs outside a fume
hood.

e Protect: Ensure full PPE is worn, upgrading to a P100 respirator if airborne dust is visible.

o Contain (No Dry Sweeping): Do NOT dry sweep. Dry sweeping aerosolizes the H335-rated
dust.

o Neutralize & Collect: Lightly mist the spilled powder with a compatible solvent (e.g., water or
a dilute alkaline solution) to suppress dust. Carefully scoop the dampened material using a
non-sparking tool into a hazardous waste container.

o Decontaminate: Wash the spill area with soap and water, followed by a 70% ethanol wipe
down to remove lipophilic residues.

Waste Segregation Plan:

o Solid Waste: Dispose of all contaminated weighing boats, pipette tips, and empty vials in a
designated, clearly labeled "Solid Hazardous Waste - Toxic/lrritant" container.

e Liquid Waste: Solutions of 8-Hydroxyquinoline-3-carboxylic acid in organic solvents (like
DMSO) must be collected in "Non-Halogenated Organic Waste" carboys. Aqueous
neutralized solutions should be collected in "Aqueous Hazardous Waste" containers. Never
pour down the drain.

Process Visualization
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Workflow for handling and disposal of 8-Hydroxyquinoline-3-carboxylic acid.
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at: [https://www.benchchem.com/product/b3030472/docs#comprehensive-safety-and-
operational-guide-handling-8-hydroxyquinoline-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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